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Compound of Interest

Compound Name: AR-C141990

Cat. No.: B1666081

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation, storage, and handling of
AR-C141990 stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent. AR-C141990 is
a potent and selective inhibitor of the Monocarboxylate Transporter 1 (MCTL1), a key protein
involved in the transport of lactate and other monocarboxylates across cell membranes.[1][2]
Its inhibitory action on MCT1 makes it a valuable tool in cancer metabolism research and as a
potential immunosuppressant.[1][2]

Quantitative Data Summary

The following table summarizes the key quantitative information for AR-C141990
hydrochloride, the commonly available salt form of this compound. It is crucial to always refer to
the batch-specific molecular weight provided on the product's vial or Certificate of Analysis for
the most accurate calculations.
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Parameter Value Reference
Compound Name AR-C141990 hydrochloride

Molecular Weight (MW) 529.05 g/mol

Appearance Solid powder [1]
Recommended Solvent DMSO (Dimethyl Sulfoxide) [1]

Maximum Solubility in DMSO 100 mM (49.26 mg/mL)

Storage of Powder -20°C for up to 3 years

[1]

Storage of Stock Solution -80°C for up to 1 year

[1]

Experimental Protocol: Preparation of a 10 mM AR-

C141990 Stock Solution

This protocol details the steps to prepare a 10 mM stock solution of AR-C141990 hydrochloride

in DMSO.

Materials:

AR-C141990 hydrochloride powder

Sterile microcentrifuge tubes or cryogenic vials

Calibrated precision balance

Calibrated micropipettes and sterile tips

Procedure:

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSQO)

e Pre-equilibration: Before opening, allow the vial of AR-C141990 hydrochloride powder to

equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of

atmospheric moisture onto the hygroscopic powder.
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e Mass Calculation: To prepare a 10 mM stock solution, calculate the required mass of AR-
C141990 hydrochloride. For example, to prepare 1 mL of a 10 mM stock solution:

o Mass (mg) = Desired Concentration (mM) x Desired Volume (L) x Molecular Weight (
g/mol)

o Mass (mg) = 10 mmol/L x 0.001 L x 529.05 g/mol = 5.29 mg

» Weighing: Carefully weigh out the calculated mass (e.g., 5.29 mg) of AR-C141990
hydrochloride powder using a precision balance and place it into a sterile microcentrifuge
tube.

» Solvent Addition: Add the calculated volume of DMSO to the tube containing the powder. For
a 10 mM solution with 5.29 mg of powder, this would be 1 mL of DMSO.

» Dissolution: Vortex the solution gently for 1-2 minutes until the powder is completely
dissolved. A clear solution should be obtained. If necessary, gentle warming in a water bath
(37°C) can aid dissolution.

 Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, it is
highly recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-
50 pL) in sterile cryogenic vials.[3]

o Storage: Store the aliquots at -80°C for long-term storage, where they are reported to be
stable for up to one year.[1] For short-term use (up to one week), storage at 4°C is possible.

[1]

Visualized Experimental Workflow

The following diagram illustrates the key steps in the preparation of the AR-C141990 stock
solution.
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Workflow for AR-C141990 Stock Solution Preparation
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Caption: A flowchart of the AR-C141990 stock solution preparation process.
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Signaling Pathway Inhibition by AR-C141990

AR-C141990 functions by inhibiting the Monocarboxylate Transporter 1 (MCT1). This
transporter is responsible for the efflux and influx of lactate and other monocarboxylates,
playing a critical role in cellular metabolism, particularly in cancer cells and activated
lymphocytes. By blocking MCT1, AR-C141990 disrupts these metabolic processes.

Mechanism of Action of AR-C141990
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Caption: AR-C141990 inhibits the MCT1-mediated transport of lactate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Preparing AR-
C141990 Stock Solution with DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666081#how-to-prepare-ar-c141990-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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